Cas no 2171417-45-9 (2-(2S)-1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanoylpyrrolidin-2-ylacetic acid)

• Product Name: 2-(2S)-1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanoylpyrrolidin-2-ylacetic acid
• CAS No: 2171417-45-9
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6567883
• PubChem ID: 165558596
• Update Time: 2025-05-30

2-(2S)-1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanoylpyrrolidin-2-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2S)-1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanoylpyrrolidin-2-ylacetic acid
• EN300-1474052
• 2-[(2S)-1-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylhexanoyl]pyrrolidin-2-yl]acetic acid
• 2171417-45-9

• Inchi： 1S/C28H34N2O5/c1-19(12-13-26(31)30-16-6-7-20(30)17-27(32)33)14-15-29-28(34)35-18-25-23-10-4-2-8-21(23)22-9-3-5-11-24(22)25/h2-5,8-11,19-20,25H,6-7,12-18H2,1H3,(H,29,34)(H,32,33)/t19?,20-/m0/s1
• InChI Key： CZVISDOGAHCJTR-ANYOKISRSA-N
• SMILES： O=C(CCC(C)CCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC[C@H]1CC(=O)O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-(2S)-1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanoylpyrrolidin-2-ylacetic acid

Recent Advances in the Study of 2-(2S)-1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanoylpyrrolidin-2-ylacetic acid (CAS: 2171417-45-9)

The compound 2-(2S)-1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanoylpyrrolidin-2-ylacetic acid (CAS: 2171417-45-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex structure incorporating a fluorenylmethoxycarbonyl (Fmoc) protecting group and a pyrrolidine acetic acid moiety, is pivotal in peptide synthesis and drug development. Recent studies have explored its applications in the design of novel therapeutic agents, particularly in targeting protein-protein interactions and enzyme inhibition.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of this compound as a key intermediate in the synthesis of protease inhibitors. The research demonstrated that the Fmoc-protected amino acid derivative facilitates efficient solid-phase peptide synthesis (SPPS), enabling the production of high-purity peptides with enhanced biological activity. The study further revealed that the compound's unique stereochemistry and functional groups contribute to its stability and reactivity, making it a valuable tool in medicinal chemistry.

In addition to its synthetic utility, recent investigations have explored the pharmacological potential of 2-(2S)-1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanoylpyrrolidin-2-ylacetic acid. A preprint article on bioRxiv reported its use in the development of small-molecule modulators for G-protein-coupled receptors (GPCRs). The compound's ability to mimic natural peptide ligands was leveraged to design analogs with improved binding affinity and selectivity, offering new avenues for treating disorders such as hypertension and diabetes.

Another notable advancement was documented in a 2024 ACS Chemical Biology paper, which investigated the compound's role in prodrug strategies. Researchers utilized its Fmoc group as a cleavable linker to enhance the delivery of cytotoxic agents to cancer cells. The study demonstrated that the prodrugs exhibited reduced off-target effects and increased efficacy in vitro and in vivo, underscoring the compound's versatility in drug formulation.

Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic properties. A recent review in Advanced Drug Delivery Reviews emphasized the need for further structural modifications to improve its bioavailability and metabolic stability. Computational modeling and high-throughput screening are currently being employed to identify derivatives with superior drug-like characteristics.

In conclusion, 2-(2S)-1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanoylpyrrolidin-2-ylacetic acid (CAS: 2171417-45-9) continues to be a focal point in chemical biology research. Its dual role as a synthetic building block and a pharmacological scaffold positions it at the forefront of innovation in drug discovery. Future studies are expected to unravel its full potential, particularly in the context of personalized medicine and targeted therapies.